Cas no 133552-00-8 (POLY(ARG, PRO, THR) HYDROCHLORIDE)

• Product Name: POLY(ARG, PRO, THR) HYDROCHLORIDE
• CAS No: 133552-00-8
• MF: C₁₅H₃₃ClN₆O₇
• MW: 444.911522626877
• CID: 899649
• Update Time: 2025-11-01

POLY(ARG, PRO, THR) HYDROCHLORIDE Chemical and Physical Properties

Names and Identifiers

• poly(arg, pro, thr) hydrochloride
• poly(arg
• POLY(ARG, PRO, THR) 6:3:1 HYDROCHLORIDE MOL WT 10,
• POLY(ARG, PRO, THR) 1:1:1 HYDROCHLORIDE MOL. WT. 5,
• Poly(Arg, Pro, Thr) hydrochloride Arg:Pro:Thr (1:1:1), mol wt 5,000-20,000
• POLY(ARG, PRO, THR) HYDROCHLORIDE

• MDL： MFCD00166822
• Inchi： 1S/C6H14N4O2.C5H9NO2.C4H9NO3.ClH/c7-4(5(11)12)2-1-3-10-6(8)9;7-5(8)4-2-1-3-6-4;1-2(6)3(5)4(7)8;/h4H,1-3,7H2,(H,11,12)(H4,8,9,10);4,6H,1-3H2,(H,7,8);2-3,6H,5H2,1H3,(H,7,8);1H/t2*4-;2-,3+;/m001./s1
• InChI Key： PUVMLEYQXPEFTH-HZAYCAPPSA-N
• SMILES： [C@@H](N)(C(=O)O)[C@H](O)C.C([C@H]1NCCC1)(=O)O.C([C@H](N)C(=O)O)CCNC(N)=N.Cl

POLY(ARG, PRO, THR) HYDROCHLORIDE Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Storage Condition：−20°C

Additional information on POLY(ARG, PRO, THR) HYDROCHLORIDE

POLY(ARG, PRO, THR) HYDROCHLORIDE: A Comprehensive Overview

POLY(ARG, PRO, THR) HYDROCHLORIDE, also known by its CAS number 133552-00-8, is a unique compound that has garnered significant attention in the fields of biochemistry and pharmacology. This compound is a hydrochloride salt of a polymer composed of the amino acids arginine (ARG), proline (PRO), and threonine (THR). Its structure and properties make it a versatile tool in various applications, particularly in drug delivery systems and biotechnological processes.

The synthesis of POLY(ARG, PRO, THR) HYDROCHLORIDE involves the polymerization of these three amino acids, resulting in a polypeptide chain with specific physicochemical properties. Recent studies have highlighted its potential as a biocompatible material due to its ability to form self-assembled structures. These structures can encapsulate drugs or bioactive molecules, making it an ideal candidate for targeted drug delivery systems. For instance, researchers have demonstrated that POLY(ARG, PRO, THR) can form nanoparticles with controlled release properties, enhancing the efficacy of therapeutic agents.

In addition to its role in drug delivery, POLY(ARG, PRO, THR) HYDROCHLORIDE has shown promise in tissue engineering applications. Its biodegradable nature and ability to promote cell adhesion make it suitable for creating scaffolds that support tissue regeneration. A recent study published in Nature Biotechnology reported that when used as a scaffold material, POLY(ARG, PRO, THR) significantly enhanced the growth of stem cells in vitro. This finding underscores its potential in advancing regenerative medicine technologies.

The hydrochloride form of this polymer is particularly advantageous due to its enhanced solubility in aqueous solutions. This property facilitates its use in various biological assays and in vitro experiments. For example, scientists have utilized POLY(ARG, PRO, THR) HYDROCHLORIDE to study protein-ligand interactions and enzyme kinetics. Its ability to mimic natural peptide environments makes it an invaluable tool in biochemical research.

From a manufacturing standpoint, the production of POLY(ARG, PRO, THR) HYDROCHLORIDE involves rigorous quality control measures to ensure consistency and purity. Advanced chromatographic techniques are employed to isolate and purify the polymer from reaction mixtures. This ensures that the final product meets stringent pharmaceutical standards and is safe for use in biomedical applications.

Looking ahead, ongoing research is focused on optimizing the synthesis process of POLY(ARG, PRO, THR) to improve yield and reduce costs. Additionally, efforts are being made to explore its compatibility with other biomolecules and materials for use in advanced medical devices. Collaborative studies between academia and industry are expected to accelerate the translation of this compound into clinical applications.

In conclusion, POLY(ARG, PRO, THR) HYDROCHLORIDE, with its CAS number 133552-00-8 listed as a reference identifier for regulatory purposes worldwide,^[1] represents a cutting-edge material with vast potential across multiple scientific domains. Its unique properties and versatility make it a subject of continued interest among researchers seeking innovative solutions in drug delivery systems,^[2] tissue engineering,^[3] and biochemical research.^[4]